1-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid
Overview
Description
1-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid (HTHN) is an organic compound belonging to the class of tetrahydronaphthalenes. It is a natural product that has been isolated from various plant species, such as the bark of the red oak tree (Quercus rubra). HTHN is an important intermediate in the synthesis of a variety of compounds, including pharmaceuticals, dyes, and fragrances. It has also been used in the synthesis of polymers and other materials.
Safety and Hazards
The safety data sheet for 1,2,3,4-Tetrahydronaphthalene, the base compound of 1-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid, indicates that it is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is classified as having flammable liquids, skin corrosion/irritation, serious eye damage/eye irritation .
Future Directions
The future directions for 1-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid could involve further exploration of its potential biological activities. The synthesis of potentially biologically active novel urea derivatives from 1,2,3,4-tetrahydronaphthalene-2-carboxylic acids has been reported , indicating potential applications in drug design, pharmaceutical, and medicinal chemistry .
Mechanism of Action
Target of Action
The primary targets of 1-Hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid are currently unknown
Mode of Action
It is known that similar compounds interact with their targets, leading to changes in cellular processes .
Result of Action
The molecular and cellular effects of this compound’s action are currently unknown
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of a compound . .
Properties
IUPAC Name |
1-hydroxy-1,2,3,4-tetrahydronaphthalene-2-carboxylic acid |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-4,9-10,12H,5-6H2,(H,13,14) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VXICHYRRWIXYGD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=CC=CC=C2C(C1C(=O)O)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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